Cas no 2361643-75-4 (Methyl 4-(bromomethyl)isothiazole-5-carboxylate)

• Product Name: Methyl 4-(bromomethyl)isothiazole-5-carboxylate
• CAS No: 2361643-75-4
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 6155608
• PubChem ID: 139026819
• Update Time: 2024-01-06

Methyl 4-(bromomethyl)isothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2361643-75-4
• methyl 4-(bromomethyl)-1,2-thiazole-5-carboxylate
• METHYL 4-(BROMOMETHYL)ISOTHIAZOLE-5-CARBOXYLATE
• EN300-7427270
• AT21213
• Methyl 4-(bromomethyl)isothiazole-5-carboxylate

• Inchi： 1S/C6H6BrNO2S/c1-10-6(9)5-4(2-7)3-8-11-5/h3H,2H2,1H3
• InChI Key： JMWJNZIEMFLCLA-UHFFFAOYSA-N
• SMILES： BrCC1C=NSC=1C(=O)OC

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų